![molecular formula C14H23N3O2 B8470773 Ethyl 3-amino-4-[[3-(dimethylamino)propyl]amino]benzoate CAS No. 262357-41-5](/img/structure/B8470773.png)
Ethyl 3-amino-4-[[3-(dimethylamino)propyl]amino]benzoate
Cat. No. B8470773
M. Wt: 265.35 g/mol
InChI Key: QBAFFXQSHOTYOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06204264B1
Procedure details
10% of palladium-carbon (0.40 g) was added to a solution containing ethyl 4-{[3-(dimethylamino)propyl]amino}-3-nitrobenzoate (2.02 g) in ethanol (20 ml) and stirred for 5 hours under a hydrogen gas atmosphere at room temperature. After the catalyst was removed out by filtration, the filtrate was concentrated, thereby yielding the entitled compound (1.85 g) as dark red oil.
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]([CH3:21])[CH2:3][CH2:4][CH2:5][NH:6][C:7]1[CH:17]=[CH:16][C:10]([C:11]([O:13][CH2:14][CH3:15])=[O:12])=[CH:9][C:8]=1[N+:18]([O-])=O>C(O)C.[C].[Pd]>[NH2:18][C:8]1[CH:9]=[C:10]([CH:16]=[CH:17][C:7]=1[NH:6][CH2:5][CH2:4][CH2:3][N:2]([CH3:21])[CH3:1])[C:11]([O:13][CH2:14][CH3:15])=[O:12] |f:2.3|
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Inputs
Step One
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Name
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ethyl 4-{[3-(dimethylamino)propyl]amino}-3-nitrobenzoate
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Quantity
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2.02 g
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Type
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reactant
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Smiles
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CN(CCCNC1=C(C=C(C(=O)OCC)C=C1)[N+](=O)[O-])C
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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palladium-carbon
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Quantity
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0.4 g
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Type
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catalyst
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Smiles
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[C].[Pd]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for 5 hours under a hydrogen gas atmosphere at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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After the catalyst was removed out by filtration
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
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|
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Type
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product
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Smiles
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NC=1C=C(C(=O)OCC)C=CC1NCCCN(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.85 g | |
| YIELD: CALCULATEDPERCENTYIELD | 101.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
